Cas no 2138015-93-5 (4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2138015-93-5
• MF: C₈H₁₂ClF₂N₃O₂S
• MW: 287.714586257935
• CID: 6218759
• PubChem ID: 165487967
• Update Time: 2025-05-25

4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138015-93-5
• 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782667

• Inchi： 1S/C8H12ClF2N3O2S/c1-5(2)3-7-12-13-8(17(9,15)16)14(7)4-6(10)11/h5-6H,3-4H2,1-2H3
• InChI Key： IQQSSMMCNVMSSH-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(CC(C)C)N1CC(F)F)(=O)=O

Computed Properties

• Exact Mass: 287.0306818g/mol
• Monoisotopic Mass: 287.0306818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138015-93-5)

The compound 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138015-93-5) represents a significant advancement in the field of pharmaceutical and agrochemical research. This specialized chemical entity belongs to the triazole sulfonyl chloride class, a group of molecules known for their versatile applications in medicinal chemistry. The unique structural features of this compound, particularly the presence of difluoroethyl and methylpropyl substituents, contribute to its distinctive reactivity and potential utility in synthetic chemistry.

Recent studies have highlighted the importance of sulfonyl chlorides in the development of novel bioactive molecules. The sulfonyl chloride moiety is a crucial functional group that facilitates various chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes. The incorporation of fluorine atoms in the difluoroethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration in medicinal chemistry.

In the context of contemporary research, 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride has garnered attention due to its potential role as an intermediate in the synthesis of biologically active compounds. The triazole ring is a well-documented pharmacophore in many therapeutic agents, exhibiting properties such as antifungal, antiviral, and anti-inflammatory activities. The structural modifications introduced by the methylpropyl group further diversify its chemical profile, enabling tailored interactions with biological targets.

The synthesis of this compound involves meticulous control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize the production of 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride. These approaches not only enhance efficiency but also minimize environmental impact, aligning with global trends toward sustainable chemical manufacturing.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers are exploring its utility as a precursor for designing molecules with enhanced pharmacological properties. The combination of fluorinated and alkylated substituents suggests that it may exhibit improved binding affinity and selectivity when incorporated into drug candidates. This has opened up new avenues for investigation in areas such as oncology and infectious diseases.

The chemical reactivity of sulfonyl chloride derivatives is another area of intense interest. These compounds can undergo facile reactions with amines and alcohols to form sulfonamides and esters, respectively. Such transformations are fundamental in constructing complex molecular architectures required for drug design. The presence of both electron-withdrawing and lipophilic groups in 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride makes it a versatile building block for synthesizing a wide range of bioactive molecules.

From an industrial perspective, the production and application of this compound underscore the growing importance of specialized chemicals in modern pharmaceuticals. Companies engaged in drug development are increasingly relying on high-quality intermediates like 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride to accelerate their research pipelines. The ability to fine-tune molecular structure through strategic substituent placement offers unprecedented flexibility in designing next-generation therapeutics.

The safety and handling protocols for this compound are critical considerations in industrial settings. While it does not fall under hazardous classifications such as flammable or toxic substances under standard regulatory frameworks (CAS No. 2138015-93-5), proper precautions must be taken to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) during synthesis and handling procedures.

In conclusion, 4-(2,2-difluoroethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features combined with its reactivity make it an invaluable tool for synthetic chemists working on novel bioactive compounds. As research progresses，this compound is expected to play a significant role in advancing therapeutic strategies across multiple disease areas.